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Compound of Interest

Compound Name: 4-Ethyloctanal

Cat. No.: B3054142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the fragrance ingredient 4-ethyloctanal
against common linear aliphatic aldehyde alternatives: octanal, nonanal, and decanal. The

information presented herein is intended to assist in the selection of fragrance components by

providing objective performance data and detailed experimental methodologies.

Executive Summary
4-Ethyloctanal is a branched-chain aldehyde that offers a unique and complex olfactory

profile, distinguishing it from its linear counterparts.[1] While linear aldehydes like octanal,

nonanal, and decanal provide characteristic citrusy and waxy notes, 4-ethyloctanal contributes

a multifaceted aroma with floral, waxy, fatty, milky, citrus, and fruity aspects.[1] This complexity

can be advantageous in creating sophisticated and nuanced fragrance compositions. This

guide presents a comparative analysis of these fragrance ingredients based on their odor

profile, intensity, and inferred longevity and stability from available physical-chemical data.

Comparative Analysis of Fragrance Properties
The following table summarizes the key performance indicators for 4-ethyloctanal and its

linear alternatives. Direct comparative experimental data for longevity and stability in a

standardized fragrance base is limited in publicly available literature. Therefore, these

characteristics are inferred from physical properties such as boiling point and vapor pressure,

which are reliable indicators of a fragrance ingredient's tenacity and persistence.
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Property 4-Ethyloctanal Octanal (C8) Nonanal (C9) Decanal (C10)

CAS Number 58475-04-0[1][2] 124-13-0[3] 124-19-6[4] 112-31-2[5][6]

Molecular

Formula
C10H20O[7] C8H16O[3] C9H18O C10H20O[6]

Molecular Weight

( g/mol )
156.27[7] 128.21[3] 142.24[8] 156.27[6]

Odor Profile

Floral, waxy,

fatty, milky,

citrus, fruity[1]

Sharp,

penetrating

citrus, waxy,

orange peel,

fatty-green

Waxy, aldehydic,

citrus, fresh,

green lemon

peel, cucumber

fattiness[9]

Sweet, waxy,

orange peel,

floral, citrus[5]

[10]

Odor Detection

Threshold (ppb

in water)

Data not

available
0.7 1.0 0.1

Boiling Point (°C) 201-203[2][7] 171[3] 190-192 207-209[6]

Vapor Pressure

(mmHg @ 25°C)
0.276 (est.)[2] 0.51 ~0.26[4] 0.08

Flash Point (°C) 70.56[2] 51[3] 64 83[6]

Inferred

Longevity
High Moderate Moderate-High High

Inferred Stability Good Moderate Good Good

Note: Odor detection thresholds for linear aldehydes are from water-based studies and serve

as a proxy for potency. The lower the threshold, the more potent the odorant. Longevity and

stability are inferred from boiling point and vapor pressure; higher boiling points and lower

vapor pressures suggest greater longevity and stability.

Experimental Protocols
To ensure objective and reproducible comparisons of fragrance ingredient efficacy, the

following experimental protocols are recommended.
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Sensory Panel Evaluation for Odor Profile and Intensity
This protocol is designed to qualitatively and quantitatively assess the olfactory characteristics

of fragrance ingredients.

Objective: To determine the odor profile and intensity of 4-ethyloctanal and its alternatives.

Materials:

4-Ethyloctanal, Octanal, Nonanal, Decanal (high purity grade)

Odorless solvent (e.g., diethyl phthalate or ethanol)

Standard fragrance blotters

Controlled environment sensory evaluation room

Procedure:

Prepare 1% solutions of each aldehyde in the chosen solvent.

Dip a standard fragrance blotter into each solution to a depth of 1 cm for 2 seconds.

Allow the blotters to air-dry for 30 seconds.

Present the blotters to a trained sensory panel (n ≥ 10) in a randomized order.

Panelists will rate the odor intensity on a labeled magnitude scale (LMS) from 0 (no

sensation) to 100 (strongest imaginable).

Panelists will provide descriptive terms for the odor profile.

Evaluations are to be conducted at initial application (t=0) and at subsequent time points

(e.g., 1, 2, 4, 6, and 8 hours) to assess the evolution of the odor.

Headspace Gas Chromatography-Mass Spectrometry
(GC-MS) for Longevity Analysis
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This method provides a quantitative measure of the evaporation rate of a fragrance ingredient

from a substrate, which is a direct indicator of its longevity.

Objective: To quantify the release of 4-ethyloctanal and its alternatives from a substrate

over time.

Materials:

Fragrance solutions (1% in ethanol)

Substrate (e.g., cotton fabric swatch or synthetic skin)

Dynamic Headspace Sampler

Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

Apply a standardized amount (e.g., 10 µL) of each fragrance solution to the substrate.

Place the substrate in a temperature-controlled headspace vial.

At specified time intervals (e.g., 0, 1, 2, 4, 6, 8 hours), purge the headspace with an inert

gas and trap the volatile compounds on a sorbent tube.[11]

Thermally desorb the trapped compounds into the GC-MS for separation and

quantification.

The peak area of each aldehyde at different time points is used to calculate the

evaporation rate.

Accelerated Stability Testing
This protocol is used to predict the long-term stability of fragrance ingredients in a cosmetic

formulation.

Objective: To assess the chemical stability of 4-ethyloctanal and its alternatives in a

representative cosmetic base.
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Materials:

Fragrance ingredients

Simple cosmetic base (e.g., oil-in-water emulsion)

Controlled temperature and humidity chambers

GC-MS for chemical analysis

Procedure:

Incorporate each aldehyde at a concentration of 0.5% into the cosmetic base.

Store samples in sealed, airtight containers under various conditions:[12][13]

Elevated temperature (e.g., 40°C, 50°C)

Freeze-thaw cycles (e.g., -10°C to 25°C)

UV light exposure

At regular intervals (e.g., 1, 2, 4, 8, 12 weeks), analyze the samples for:

Changes in color, odor, and pH.

Concentration of the aldehyde using GC-MS to determine degradation.

Formation of any degradation byproducts.

Mandatory Visualizations
Olfactory Signaling Pathway
The perception of aldehydes, like 4-ethyloctanal, is initiated by their interaction with olfactory

receptors (ORs), which are G-protein coupled receptors (GPCRs) located on the cilia of

olfactory sensory neurons.[14][15][16] This interaction triggers a signaling cascade that

ultimately leads to the perception of smell in the brain.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.certifiedcosmetics.com/blog/cosmetics-laboratory-testing/stability-testing-of-cosmetics/
https://www.certifiedcosmetics.com/product/laboratory/stability-test-accelerated/
https://www.benchchem.com/product/b3054142?utm_src=pdf-body
https://www.researchgate.net/figure/A-schematic-diagram-of-olfactory-signal-transduction-Olfactory-signal-transduction_fig2_233787858
https://pmc.ncbi.nlm.nih.gov/articles/PMC11115879/
https://bio.libretexts.org/Bookshelves/Biochemistry/Book%3A_Biochemistry_Free_and_Easy_(Ahern_and_Rajagopal)/08%3A_Signaling/8.04%3A_G-protein_Coupled_Receptors_(GPCRs)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal Transduction

Odorant
(e.g., 4-Ethyloctanal)

Olfactory Receptor
(GPCR)

Binding
G-protein (Golf)

Activation
Adenylyl Cyclase

Activation
cAMP

ATP to cAMP

Cyclic Nucleotide-Gated
Ion Channel

Opening

Ca2+-activated
Cl- Channel

Ca2+ influx

Depolarization

Cl- efflux

Action Potential
to Brain

Click to download full resolution via product page

Caption: Olfactory signal transduction pathway for aldehyde perception.

Experimental Workflow for Fragrance Longevity
Analysis
The following diagram illustrates the key steps in determining the longevity of a fragrance

ingredient using headspace GC-MS.
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Caption: Workflow for headspace GC-MS analysis of fragrance longevity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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